6-(6-Bromo-1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
6-(6-Bromo-1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Brand Name:
Vulcanchem
CAS No.:
362622-07-9
VCID:
VC0446802
InChI:
InChI=1S/C22H21BrN2O3/c1-22(2)9-16-20(17(26)10-22)21(25-15-6-4-3-5-14(15)24-16)12-7-18-19(8-13(12)23)28-11-27-18/h3-8,21,24-25H,9-11H2,1-2H3
SMILES:
CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC5=C(C=C4Br)OCO5)C(=O)C1)C
Molecular Formula:
C22H21BrN2O3
Molecular Weight:
441.3g/mol
6-(6-Bromo-1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
CAS No.: 362622-07-9
Main Products
VCID: VC0446802
Molecular Formula: C22H21BrN2O3
Molecular Weight: 441.3g/mol
![6-(6-Bromo-1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one - 362622-07-9](/images/no_structure.jpg)
| CAS No. | 362622-07-9 |
|---|---|
| Product Name | 6-(6-Bromo-1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
| Molecular Formula | C22H21BrN2O3 |
| Molecular Weight | 441.3g/mol |
| IUPAC Name | 6-(6-bromo-1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
| Standard InChI | InChI=1S/C22H21BrN2O3/c1-22(2)9-16-20(17(26)10-22)21(25-15-6-4-3-5-14(15)24-16)12-7-18-19(8-13(12)23)28-11-27-18/h3-8,21,24-25H,9-11H2,1-2H3 |
| Standard InChIKey | LBXRTSABDOEHLK-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC5=C(C=C4Br)OCO5)C(=O)C1)C |
| Canonical SMILES | CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC5=C(C=C4Br)OCO5)C(=O)C1)C |
| PubChem Compound | 2841543 |
| Last Modified | Nov 11 2021 |
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